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Abstract

AP-C3 is a potent and selective small-molecule inhibitor of cyclic guanosine monophosphate
(cGMP)-dependent protein kinase Il (cGKII). This document provides a comprehensive
technical overview of AP-C3, including its chemical properties, mechanism of action, and
detailed experimental protocols for its use in research settings. The information presented
herein is intended to support researchers in the fields of cell biology, pharmacology, and drug
development in their investigation of the cGKII signaling pathway and the therapeutic potential
of its modulation.

Chemical Properties of AP-C3

AP-C3, with the Chemical Abstracts Service (CAS) number 682795-78-4, is a well-
characterized inhibitor of cGKIl.[1] Its fundamental chemical and physical properties are
summarized in the table below.
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Property Value Reference

CAS Number 682795-78-4 [1]

Molecular Formula C22H23N304 MedchemExpress
Molecular Weight 393.44 g/mol MedchemExpress
pIC50 for cGKIl 6.3 [1]

Physical State Solid N/A

Solubility Soluble in DMSO N/A

Storage Store at -20°C N/A

Note: Detailed information on melting point, boiling point, and specific solubility concentrations
are not readily available in public literature. It is recommended to refer to the manufacturer's
certificate of analysis for specific batch data.

Mechanism of Action: Inhibition of cGKIl Signaling

AP-C3 exerts its biological effects through the potent and selective inhibition of cGMP-
dependent protein kinase Il (cGKII).[1] cGKII is a key downstream effector in the nitric oxide
(NO)/cGMP signaling pathway. This pathway plays a crucial role in various physiological
processes, including intestinal ion secretion, bone growth, and neuronal function.[2]

The canonical activation of this pathway begins with the synthesis of cGMP from guanosine
triphosphate (GTP) by guanylate cyclases. cGMP then binds to and activates cGKIl. Activated
cGKIl, a serine/threonine kinase, phosphorylates a variety of downstream target proteins,
thereby modulating their activity and eliciting a cellular response.

AP-C3 acts as an inhibitor at the level of cGKII, preventing the phosphorylation of its
downstream substrates. This leads to a blockade of the cGKIIl-mediated signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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